Cas no 62048-07-1 (Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester)

Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester structure
62048-07-1 structure
Product name:Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
CAS No:62048-07-1
MF:C12H19NO3
MW:225.28416
CID:459741
PubChem ID:71390422

Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-acetyl-4-cyano-3-methylbutanoate
    • 62048-07-1
    • DTXSID50812332
    • Inchi: InChI=1S/C12H19NO3/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h8,10H,6H2,1-5H3
    • InChI Key: NVRUSUSMYNWFQS-UHFFFAOYSA-N
    • SMILES: CC(CC#N)C(C(=O)C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 225.13657
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16

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